Cas no 7031-53-0 (2-methyl-1-(5-methyl-1H-benzimidazol-2-yl)propan-1-amine)

• Product Name: 2-methyl-1-(5-methyl-1H-benzimidazol-2-yl)propan-1-amine
• CAS No: 7031-53-0
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• MDL: MFCD09055213
• CID: 880448
• PubChem ID: 43379493
• Update Time: 2025-04-19

2-methyl-1-(5-methyl-1H-benzimidazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(5-methyl-1H-benzo[d]imidazol-2-yl)propan-1-amine
• 2-METHYL-1-(5-METHYL-1H-BENZIMIDAZOL-2-YL)PROPAN-1-AMINE
• 2-methyl-1-(6-methyl-1H-benzimidazol-2-yl)propan-1-amine
• 2-(1-Aminoisobutyl)-6-methylbenzimidazol
• 2-methyl-1-(5-methyl-1(3)H-benzoimidazol-2-yl)-propylamine
• AG-G-74569
• Ambcb4003326
• CTK5D2228
• 7031-53-0
• 2-Methyl-1-(5-methyl-1H-benzimidazol-2-yl)-1-propanamine
• DTXSID80655951
• AKOS022184964
• MFCD09055213
• 2-METHYL-1-(5-METHYL-1H-1,3-BENZODIAZOL-2-YL)PROPAN-1-AMINE
• CS-0455088
• 2-Methyl-1-(6-methyl-1H-benzo[d]imidazol-2-yl)propan-1-amine
• BS-36268
• 2-methyl-1-(5-methyl-1H-benzimidazol-2-yl)propan-1-amine

• MDL： MFCD09055213
• Inchi： 1S/C12H17N3/c1-7(2)11(13)12-14-9-5-4-8(3)6-10(9)15-12/h4-7,11H,13H2,1-3H3,(H,14,15)
• InChI Key： FYXUYWWJKLWESE-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1C(C(C)C)N

Computed Properties

• Exact Mass: 203.14200
• Monoisotopic Mass: 203.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.116
• Boiling Point: 390.5°C at 760 mmHg
• Flash Point: 218.4°C
• Refractive Index: 1.617
• PSA: 54.70000
• LogP: 3.22740